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Compound of Interest

Compound Name: alpha-Fenchene

CAS No.: 471-84-1

Cat. No.: B1205761

Get Quote

Proper disposal of alpha-Fenchene is critical for ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to manage and dispose of alpha-Fenchene waste in accordance

with safety regulations. Adherence to these protocols is essential to mitigate risks associated

with its handling.

Safety and Hazard Summary
Alpha-Fenchene (CAS No: 471-84-1) is a monoterpene that presents several hazards.[1][2][3]

It is crucial to understand these risks before handling the substance.

GHS Hazard Classification:

Aspiration Hazard, Category 1: May be fatal if swallowed and enters airways.[1][4]

Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 2: Toxic to

aquatic life with long lasting effects.[1][4]

Flammable Solid, Category 2: As part of a mixture, it may be classified as a flammable solid.

[5]
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Precautionary Statements:

Prevention: Avoid release to the environment (P273).[1][4]

Response: If swallowed, get emergency medical help immediately (P301+P316).[1][4] Do

NOT induce vomiting (P331).[1][4] Collect spillage (P391).[4]

Storage: Store locked up (P405).[1][4]

Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations (P501).[1][4]

Quantitative Data and Physical Properties
The physical and chemical properties of alpha-Fenchene are important for its safe handling

and storage.

Property Value Source(s)

Molecular Formula C₁₀H₁₆ [1][2][3]

Molecular Weight 136.24 g/mol [2][3]

CAS Number 471-84-1 [2][3][5]

Appearance Colorless Liquid Inferred from properties

Boiling Point ~147.2 - 158.6 °C [2][6]

Flash Point ~35 °C (95 °F) [2][7]

Density ~0.86 - 0.88 g/cm³ [2][6]

Solubility Insoluble in water.[7] [7]

Experimental Protocols: Disposal Procedure
The proper disposal of alpha-Fenchene is a critical experimental protocol in itself, involving

segregation, containment, labeling, and transfer of the hazardous waste.
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Personal Protective Equipment (PPE)
Before handling alpha-Fenchene, ensure appropriate PPE is worn.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious

clothing.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4]

Spill Response Protocol
In the event of a spill, follow these procedures immediately:

Remove Ignition Sources: Eliminate all flames, sparks, and hot surfaces from the area.[4]

Ensure Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.[4]

Containment: Prevent further spillage or leakage if it is safe to do so.[4] Do not let the

chemical enter drains.[4]

Cleanup: Use spark-proof tools and explosion-proof equipment.[4] Absorb the spill with an

inert material (e.g., vermiculite, dry sand) and collect it for disposal.[4]

Disposal of Cleanup Materials: All contaminated materials should be placed in a suitable,

closed container and disposed of as hazardous waste.[4]

Step-by-Step Disposal Plan
This protocol outlines the mandatory steps for disposing of alpha-Fenchene waste.

Segregation of Waste:

alpha-Fenchene is a non-halogenated organic solvent.

Designate a specific, clearly labeled waste container for "Non-Halogenated Organic

Waste".[8]
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Crucially, do not mix alpha-Fenchene with halogenated solvents, acids, bases, or

oxidizers.[8][9] Mixing waste streams complicates disposal and can cause dangerous

reactions.[9][10]

Container Selection:

Use a container made of a compatible material, such as high-density polyethylene (HDPE)

or glass.[8][10] The original product container is often the best choice for waste.[11]

Ensure the container has a tightly fitting cap and is in good condition, free from leaks.[8]

[11]

Labeling:

Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is

added.[10]

The label must include:

The words "Hazardous Waste".[9]

The full chemical name: "alpha-Fenchene" (do not use formulas or abbreviations).[8][9]

The specific hazards: "Flammable, Aspiration Hazard, Environmental Hazard".[9]

The date the container becomes full.[9]

Storage (Satellite Accumulation Area):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA),

which must be at or near the point of waste generation.[9][12]

The SAA should be a secondary containment system (e.g., a tray or cabinet) to prevent

spills from spreading.

Keep the waste container closed at all times except when adding waste.[8][12]

Arrange for Disposal:
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Once the container is full, or within one year of the start date (whichever comes first),

contact your institution's Environmental Health & Safety (EHS) office for pickup.[9][12]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of alpha-Fenchene.

1. Identify Waste
alpha-Fenchene

(Non-Halogenated)

2. Segregate Waste
Use designated 'Non-Halogenated

Organic Waste' container.

3. Select & Label Container
- Compatible Material (Glass, HDPE)

- Affix 'Hazardous Waste' Label
- List Chemical Name & Hazards

4. Store in SAA
- At or near point of generation

- Secondary Containment
- Keep container closed

5. Arrange EHS Pickup
- Contact Environmental Health & Safety

- Follow institutional procedures
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of alpha-Fenchene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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